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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B15581862 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Hexanol-d13 in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant laboratory practices.

Hazard Identification and Classification
1-Hexanol-d13 is a deuterated form of 1-Hexanol and should be handled with the same

precautions as its non-deuterated counterpart. It is classified as a flammable liquid and is

harmful if swallowed or in contact with skin.[1][2][3]

Quantitative Hazard and Property Data:
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Property Value Source

GHS Classification

Flammable Liquid, Category 3;

Acute Toxicity, Oral, Category

4; Acute Toxicity, Dermal,

Category 4; Eye Irritation,

Category 2A; Aquatic Chronic,

Category 3

[1][2]

Signal Word Warning

Hazard Statements

H226: Flammable liquid and

vapour. H302: Harmful if

swallowed. H312: Harmful in

contact with skin. H319:

Causes serious eye irritation.

H412: Harmful to aquatic life

with long lasting effects.

[1][2]

Flash Point
59.00 °C (138.2 °F) - closed

cup

Boiling Point 156.5 °C (lit.)

Density 0.918 g/mL at 25 °C

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling 1-Hexanol-d13 to minimize exposure

and ensure personal safety. The selection of appropriate PPE should be based on a thorough

risk assessment of the specific laboratory procedures being performed.

Summary of Required Personal Protective Equipment:
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Body Part Required PPE
Specifications and Best
Practices

Eyes and Face
Safety goggles with side

shields or a face shield.

Safety glasses are the

minimum requirement.[4]

Goggles are necessary for

protection against liquid

splashes.[4] A face shield

should be worn in addition to

goggles when there is a

significant splash hazard.[4][5]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber).

Disposable nitrile gloves offer

protection for incidental

contact and should be

changed immediately after

contamination.[4] For more

prolonged contact, consult the

glove manufacturer's

compatibility chart.

Body Flame-resistant lab coat.

A lab coat should be worn to

protect clothing and skin from

splashes.[5][6] For handling

flammable liquids, a flame-

resistant lab coat is

recommended.[5][6]

Feet Closed-toe shoes.

Shoes must fully cover the feet

to protect against spills and

falling objects.[5][6]

Respiratory Respirator (if necessary).

A respirator may be required

when working with volatile

chemicals or in poorly

ventilated areas.[5] The type of

respirator depends on the

toxicity and concentration of

the chemical.[5]
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Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: Always handle 1-Hexanol-d13 in a well-ventilated area, preferably within a

chemical fume hood, to prevent the buildup of flammable vapors.[6][7]

Ignition Sources: Keep the work area free of ignition sources such as open flames, hot

surfaces, and sparks.[1][6][8] Use explosion-proof electrical equipment where necessary.[1]

[9]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment during transfers.[1][9]

Safe Handling Practices:

Container Management: Keep containers of 1-Hexanol-d13 tightly closed when not in use.

[6][8]

Personal Hygiene: Wash hands thoroughly after handling.[1][8] Do not eat, drink, or smoke in

the laboratory.[1][3]

Spill Preparedness: Have a spill kit readily available that is appropriate for flammable liquids.

In case of a spill, evacuate the area and remove all ignition sources.[7]

Storage:

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and strong acids.[7][8][10]

Containers: Store in tightly closed, properly labeled containers.[1][8]

Flammable Liquid Storage: For larger quantities, use a designated flammable storage

cabinet.[6]

Disposal Plan
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The disposal of 1-Hexanol-d13 and its contaminated materials must be handled as hazardous

waste in accordance with local, state, and federal regulations.[7]

Waste Segregation and Collection:

Waste Stream: Collect waste 1-Hexanol-d13 in a dedicated, clearly labeled hazardous

waste container.[11]

Compatibility: Do not mix with other waste streams, especially strong oxidizing agents, acids,

or bases, to prevent dangerous reactions.[11]

Container Type: Use containers that are designed for flammable liquid waste and are in good

condition with a secure cap.[12]

Disposal Procedure:

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("1-Hexanol-d13"), and the associated hazards (e.g., "Flammable," "Toxic").

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated

satellite accumulation area away from ignition sources.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste. Do not pour 1-
Hexanol-d13 down the drain.[11][12]

Experimental Protocols
No experimental protocols are cited in this safety and handling guide. The information provided

is focused on the safe management of 1-Hexanol-d13 in a laboratory setting.

Safe Handling Workflow for 1-Hexanol-d13
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Safe Handling Workflow for 1-Hexanol-d13

Preparation Steps

Handling Procedure

Storage Guidelines Disposal Protocol

Preparation

HandlingWear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Storage DisposalUse as Required

Store in a Cool, Dry,
Well-Ventilated Area

Collect in Labeled
Hazardous Waste Container

Work in Fume Hood

Remove Ignition Sources

Ensure Spill Kit is Available

Keep Container Closed

Use Flammable Storage Cabinet Arrange for EH&S Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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